Cas no 15878-44-1 (4-Chloro-1,3-dimethyl-1H-pyrazole)

4-Chloro-1,3-dimethyl-1H-pyrazole structure
15878-44-1 structure
Product Name:4-Chloro-1,3-dimethyl-1H-pyrazole
CAS No:15878-44-1
MF:C5H7ClN2
MW:130.575479745865
MDL:MFCD09743376
CID:121247
PubChem ID:12823254
Update Time:2025-04-18

4-Chloro-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1,3-dimethyl-1H-pyrazole
    • 1H-Pyrazole,4-chloro-1,3-dimethyl-
    • 4-Chloro-1,3-dimethylpyrazole
    • 1,3-Dimethyl-4-chlor-pyrazol
    • 4-Chlor-1,3-dimethyl-1H-pyrazol
    • 4-chloro-1,3-dimethyl-1H-pyrazole(SALTDATA: FREE)
    • AS-37227
    • 1H-Pyrazole, 4-chloro-1,3-dimethyl-
    • SY333227
    • SCHEMBL1197539
    • MFCD09743376
    • CS-0132182
    • 15878-44-1
    • 1,3-dimethyl-4-chloropyrazole
    • EN300-216170
    • A848540
    • AKOS002160540
    • FT-0679019
    • DTXSID40510739
    • STK292775
    • ALBB-004442
    • DB-012170
    • MDL： MFCD09743376
    • Inchi： 1S/C5H7ClN2/c1-4-5(6)3-8(2)7-4/h3H,1-2H3
    • InChI Key： OILOPOQPXXGBIR-UHFFFAOYSA-N
    • SMILES： ClC1=CN(C)N=C1C

Computed Properties

  • Exact Mass: 130.03000
  • Monoisotopic Mass: 130.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 86.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.21
  • Boiling Point: 184.8°Cat760mmHg
  • Flash Point: 65.6°C
  • Refractive Index: 1.552
  • PSA: 17.82000
  • LogP: 1.38190

4-Chloro-1,3-dimethyl-1H-pyrazole Security Information

4-Chloro-1,3-dimethyl-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-1,3-dimethyl-1H-pyrazole Pricemore >>

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